Cas no 2640865-77-4 (3-[4-(6-Methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile)

• Product Name: 3-[4-(6-Methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile
• CAS No: 2640865-77-4
• MF: C₁₅H₁₆N₆
• MW: 280.327741622925
• CID: 5316509
• PubChem ID: 155799890
• Update Time: 2025-06-07

3-[4-(6-Methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile
• AKOS040710048
• 2640865-77-4
• F6619-6473
• 3-[4-(6-Methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile

• Inchi： 1S/C15H16N6/c1-12-9-15(19-11-18-12)21-7-5-20(6-8-21)14-3-2-4-17-13(14)10-16/h2-4,9,11H,5-8H2,1H3
• InChI Key： KZMFCGBGGCQMRJ-UHFFFAOYSA-N
• SMILES： N1(C2C(C#N)=NC=CC=2)CCN(C2C=C(C)N=CN=2)CC1

Computed Properties

• Exact Mass: 280.14364454g/mol
• Monoisotopic Mass: 280.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.9Ų

Additional information on 3-[4-(6-Methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile

3-[4-(6-Methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile (CAS No. 2640865-77-4): An Emerging Compound in Medicinal Chemistry

3-[4-(6-Methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile (CAS No. 2640865-77-4) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to a class of molecules known for their ability to modulate various biological processes. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of 3-[4-(6-Methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile is characterized by a pyridine ring linked to a piperazine moiety, which is further substituted with a 6-methylpyrimidine group. This intricate arrangement of functional groups imparts the molecule with distinct properties that make it an attractive candidate for drug development. The presence of the pyridine and pyrimidine rings provides the compound with aromatic stability and electron-donating capabilities, while the piperazine moiety introduces flexibility and potential for hydrogen bonding interactions.

The synthesis of 3-[4-(6-Methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile has been explored through various methodologies, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the coupling of 2-cyano-pyridine with 1-(6-methylpyrimidin-4-yl)piperazine using a suitable coupling reagent such as HATU or EDC·HCl in the presence of a base like DIPEA. This method has been successfully employed in several studies to produce high yields of the target compound with excellent purity.

In recent years, 3-[4-(6-Methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile has been investigated for its potential therapeutic applications in various diseases. One notable area of research is its activity as a modulator of serotonin receptors. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Studies have shown that 3-[4-(6-Methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile exhibits selective binding to serotonin receptors, particularly the 5-HT₇ subtype, which is implicated in several neurological conditions.

Beyond its serotonin receptor modulating properties, 3-[4-(6-Methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been reported to downregulate the expression of key oncogenes such as c-Myc and Bcl-xL, thereby inducing apoptosis in cancer cells.

The pharmacokinetic properties of 3-[4-(6-Methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile have also been evaluated to assess its suitability for clinical development. Studies have shown that the compound exhibits favorable oral bioavailability and metabolic stability, which are essential attributes for a potential drug candidate. Additionally, it has demonstrated low toxicity in preclinical models, further supporting its safety profile.

In conclusion, 3-[4-(6-Methylpyrimidin-4-yl)piperazin-1-y l]pyridine -2-carbonitrile (CAS No. 2640865 -77 -4) represents an exciting advancement in medicinal chemistry with promising applications in both neurological and oncological fields. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable tool for future drug discovery efforts.